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Introduction

Cereclor, a trade name for a range of chlorinated paraffins, represents a complex class of
industrial chemicals utilized in a wide array of applications, including as secondary plasticizers,
flame retardants, and extreme pressure additives in lubricants. The physicochemical properties
of a specific Cereclor grade are dictated by the carbon chain length of the paraffin feedstock
and the degree of chlorination. For researchers and professionals in drug development and
other scientific fields, a precise understanding of the molecular weight and chlorine content of
these compounds is paramount for predicting their behavior, reactivity, and potential biological
interactions. This technical guide provides an in-depth overview of the molecular weight and
chlorine content of various Cereclor grades, alongside detailed experimental protocols for their
determination.

Data Presentation: Physicochemical Properties of
Cereclor Grades

The following table summarizes the key quantitative data for several common Cereclor grades.
The molecular weight is an estimated average calculated based on an average carbon chain
length of C15.5 (for C14-C17 feedstocks) and the specified chlorine content.
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Estimated Average

Carbon Chain Chlorine Content .
Cereclor Grade Molecular Weight (

Length (% wiw)

g/mol )

Cereclor S45 Cl4-C17 43 - 46[1] ~385 - 408
Cereclor S52 C14-C17 50 - 53[2] ~438 - 465
Cereclor E50 Cl4-C17 50[3][4] ~438
Cereclor S40 Cl14-C17 45 ~400
Cereclor E50T C14-C17 50 ~438
Cereclor M50 C18-C20 50 ~505
Cereclor 42 >C20 42 >450
Cereclor S58 C14-C17 58 ~500

Note: The estimated average molecular weights are calculated for illustrative purposes. The
actual molecular weight of these complex mixtures is a distribution around an average value. A
broader molecular weight range for medium-chain chlorinated paraffins (C14-17) with a
chlorination level at or exceeding 45% by weight is reported to be approximately 370 - 826
g/mol [5].

Experimental Protocols

Accurate determination of the molecular weight and chlorine content of Cereclor is essential
for quality control and research purposes. The following are detailed methodologies for these
key experiments.

Determination of Molecular Weight

Given that Cereclor is a complex mixture of chlorinated alkanes of varying chain lengths and
degrees of chlorination, its molecular weight is typically reported as an average molecular
weight (Mw) and is often determined by techniques that can handle polydisperse samples.

1. Gel Permeation Chromatography (GPC)
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Principle: GPC separates molecules based on their hydrodynamic volume in solution. Larger
molecules elute from the chromatography column faster than smaller molecules. By
calibrating the column with standards of known molecular weight, the molecular weight
distribution of the Cereclor sample can be determined.

Instrumentation: A high-performance liquid chromatography (HPLC) system equipped with a
refractive index (RI) or a multi-angle light scattering (MALS) detector is typically used.

Methodology:

o Sample Preparation: A known concentration of the Cereclor sample is dissolved in a
suitable solvent, such as tetrahydrofuran (THF). The solution is filtered through a 0.22 um
filter to remove any particulate matter.

o Calibration: The GPC system is calibrated using a series of narrow molecular weight
standards (e.g., polystyrene or poly(methyl methacrylate)). A calibration curve of
log(Molecular Weight) versus elution volume is generated.

o Analysis: The prepared Cereclor sample is injected into the GPC system.

o Data Analysis: The elution profile of the sample is recorded. The average molecular weight
(Mw), number average molecular weight (Mn), and polydispersity index (PDI = Mw/Mn)
are calculated from the calibration curve.

. Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC separates the different chlorinated paraffin congeners based on their boiling
points and polarity. The separated components are then ionized and detected by a mass
spectrometer, which provides information about their mass-to-charge ratio, allowing for the
identification and estimation of the molecular weight of individual components.

Instrumentation: A gas chromatograph coupled to a mass spectrometer, often with a negative
chemical ionization (NCI) source for enhanced sensitivity to chlorinated compounds.

Methodology:
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o Sample Preparation: The Cereclor sample is diluted in an appropriate solvent (e.g.,
hexane).

o GC Separation: The sample is injected into the GC, where it is vaporized and separated
on a capillary column. The temperature program of the GC oven is optimized to achieve
good separation of the different congeners.

o MS Detection: As the components elute from the GC column, they enter the MS, where
they are ionized. The mass spectrum of each component is recorded.

o Data Analysis: The mass spectra are analyzed to identify the molecular ions or
characteristic fragment ions of the different chlorinated paraffin congeners. This
information can be used to determine the molecular weight distribution of the sample.

Determination of Chlorine Content

The chlorine content is a critical parameter that defines the properties and grade of Cereclor.
1. Titration Method (e.g., ASTM D1303)

» Principle: This method involves the combustion of the sample in the presence of a substance
that converts the chlorine to a soluble chloride, which is then titrated with a standard silver
nitrate solution.

 Instrumentation: Parr oxygen bomb, titration equipment (buret, potentiometer).
o Methodology:

o Combustion: A weighed amount of the Cereclor sample is placed in a combustion capsule
within a Parr oxygen bomb. A small amount of a combustion aid (e.g., mineral oil) may be
added. The bomb is filled with oxygen under pressure. The sample is ignited, and the
combustion products are absorbed in a sodium carbonate solution within the bomb.

o Titration: The contents of the bomb are washed into a beaker, acidified with nitric acid, and
the chloride content is determined by potentiometric titration with a standard solution of
silver nitrate.
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o Calculation: The percentage of chlorine is calculated from the volume of silver nitrate
solution used, its normality, and the weight of the sample.

2. Raman Spectroscopy

e Principle: This is a rapid, non-destructive technique that can be used for the online analysis
of chlorine content. The method is based on the correlation between the intensity of specific
Raman peaks associated with C-CI bond vibrations and the degree of chlorination.

 Instrumentation: Raman spectrometer.
» Methodology:

o Calibration: A calibration model is developed by recording the Raman spectra of Cereclor
samples with known chlorine content (determined by a reference method like titration).
The ratio of the areas of two specific Raman peaks, one that decreases and one that
increases with chlorination, is plotted against the chlorine content.

o Analysis: The Raman spectrum of the unknown Cereclor sample is recorded.

o Calculation: The chlorine content is determined from the peak area ratio using the
established calibration curve.

Mandatory Visualization

The following diagram illustrates the general workflow for the characterization of Cereclor's
molecular weight and chlorine content.
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Figure 1: Analytical Workflow for Cereclor Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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